Cas no 887596-51-2 (5-(diethylamino)-2-(hydrazinylmethyl)phenol)

5-(Diethylamino)-2-(hydrazinylmethyl)phenol is a specialized phenolic compound featuring both diethylamino and hydrazinylmethyl functional groups. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly for the development of dyes, coordination complexes, or hydrazine-based derivatives. The hydrazinylmethyl moiety offers reactivity for condensation or chelation reactions, while the phenolic and diethylamino groups enhance solubility and electronic properties. This compound is suitable for applications requiring tailored molecular design, such as ligand synthesis or functionalized polymer precursors. Careful handling is advised due to its hydrazine component, which may require controlled conditions to ensure stability and safe use in laboratory or industrial settings.
5-(diethylamino)-2-(hydrazinylmethyl)phenol structure
887596-51-2 structure
Product Name:5-(diethylamino)-2-(hydrazinylmethyl)phenol
CAS No:887596-51-2
MF:C11H19N3O
MW:209.288062334061
CID:6420665
PubChem ID:165688856
Update Time:2025-11-01

5-(diethylamino)-2-(hydrazinylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-(diethylamino)-2-(hydrazinylmethyl)phenol
    • EN300-1810527
    • 887596-51-2
    • Inchi: 1S/C11H19N3O/c1-3-14(4-2)10-6-5-9(8-13-12)11(15)7-10/h5-7,13,15H,3-4,8,12H2,1-2H3
    • InChI Key: MEIBSBZEMNWPCB-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1CNN)N(CC)CC

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.5Ų

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Additional information on 5-(diethylamino)-2-(hydrazinylmethyl)phenol

Recent Advances in the Study of 5-(Diethylamino)-2-(Hydrazinylmethyl)Phenol (CAS: 887596-51-2): A Comprehensive Research Brief

The compound 5-(diethylamino)-2-(hydrazinylmethyl)phenol (CAS: 887596-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazine and phenol functional groups, exhibits promising potential in various therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. The structural versatility of this compound allows for diverse chemical modifications, making it a valuable scaffold in drug discovery.

One of the key areas of research involving 5-(diethylamino)-2-(hydrazinylmethyl)phenol is its application in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting bacterial enzymes, such as dihydrofolate reductase (DHFR). The study highlighted the compound's ability to form stable interactions with the enzyme's active site, thereby disrupting bacterial folate metabolism. This finding opens new avenues for combating antibiotic-resistant pathogens, a pressing global health challenge.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of derivatives synthesized from 5-(diethylamino)-2-(hydrazinylmethyl)phenol. A research team at the University of Cambridge reported in 2024 that hydrazine-functionalized phenolic compounds, including this molecule, exhibit selective cytotoxicity against certain cancer cell lines. The study employed in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that these compounds induce apoptosis via the mitochondrial pathway. These findings underscore the compound's potential as a lead structure for developing targeted cancer therapies.

Another notable advancement is the application of 5-(diethylamino)-2-(hydrazinylmethyl)phenol in diagnostic imaging. Researchers at the National Institutes of Health (NIH) have developed a radiolabeled derivative of this compound for use in positron emission tomography (PET) imaging. The hydrazine moiety facilitates efficient conjugation with radionuclides, while the phenolic group enhances solubility and biodistribution. Preliminary results from animal studies indicate high specificity for tumor tissues, suggesting its utility in early cancer detection and monitoring treatment response.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-(diethylamino)-2-(hydrazinylmethyl)phenol-based compounds. Recent pharmacokinetic studies have identified issues such as rapid metabolism and limited oral bioavailability. However, innovative formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being explored to address these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, emphasizing the need for further preclinical studies to validate these strategies.

In conclusion, 5-(diethylamino)-2-(hydrazinylmethyl)phenol (CAS: 887596-51-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span antimicrobial and anticancer drug development, diagnostic imaging, and beyond. Ongoing research aims to overcome current limitations and fully harness its therapeutic potential. As the field advances, this molecule is poised to play a pivotal role in addressing some of the most critical challenges in modern medicine.

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